Cas no 2228627-32-3 (1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine
• CAS No: 2228627-32-3
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6425949
• PubChem ID: 165975669
• Update Time: 2025-06-08

1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine
• 1-[2-(2-bromo-4-nitrophenyl)ethyl]cyclopropan-1-amine
• 2228627-32-3
• EN300-1927555

• Inchi： 1S/C11H13BrN2O2/c12-10-7-9(14(15)16)2-1-8(10)3-4-11(13)5-6-11/h1-2,7H,3-6,13H2
• InChI Key： UKXQADROPITRDN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine

Introduction to 1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine (CAS No: 2228627-32-3)

1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228627-32-3, represents a unique structural motif that combines a cyclopropane ring with an aromatic bromo-nitrophenyl substituent, linked via an ethyl chain. The presence of both bromine and nitro functional groups on the aromatic ring suggests potential for diverse chemical reactivity, making this molecule a promising candidate for further exploration in drug discovery and development.

The cyclopropane ring is a key structural feature of this compound, known for its strained three-membered carbon framework. This strain can lead to high reactivity and the ability to undergo ring-opening reactions, which can be exploited in synthetic chemistry to form more complex molecules. The incorporation of such a ring into pharmacophores has been shown to enhance binding affinity and selectivity in drug candidates, particularly in the context of enzyme inhibition and receptor interaction.

The aromatic part of the molecule, specifically the 2-bromo-4-nitrophenyl group, adds another layer of complexity and potential functionality. The bromine atom is a versatile handle for further chemical modifications, such as cross-coupling reactions, which are widely used in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). The nitro group, while less reactive than its amino counterpart, can be reduced to an amine or further functionalized, providing multiple pathways for derivatization and optimization.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclopropane-containing scaffolds. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The specific combination of substituents in 1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine positions it as a potential lead compound for further investigation into its biological activity and pharmacological properties.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to guide the design and optimization of new drugs. The unique structural features of 1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine make it an attractive candidate for SAR studies. By systematically varying or modifying different parts of the molecule, researchers can gain insights into which structural elements contribute most to biological activity and selectivity.

The ethyl chain connecting the cyclopropane ring to the aromatic substituent also plays a crucial role in determining the overall properties of the molecule. This chain can influence solubility, metabolic stability, and cell membrane permeability—key factors that determine a drug's bioavailability and efficacy. Understanding and optimizing this part of the structure is essential for developing effective pharmaceutical candidates.

Advances in computational chemistry have also facilitated the study of compounds like 1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine. Molecular modeling techniques allow researchers to predict how these molecules might interact with biological targets at the atomic level. This approach can accelerate the drug discovery process by identifying promising candidates early in the development pipeline and reducing the reliance on experimental screening alone.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The strained cyclopropane ring requires careful handling to prevent unwanted side reactions, while the presence of multiple functional groups necessitates a multi-step synthesis with precise control over reaction conditions. However, these challenges also provide opportunities to develop new synthetic methodologies that could be applied more broadly in drug discovery.

In conclusion, 1-2-(2-bromo-4-nitrophenyl)ethylcyclopropan-1-amine represents a fascinating molecular entity with significant potential in pharmaceutical research. Its unique structural features—combining a cyclopropane ring with an aromatic bromo-nitrophenyl substituent—make it an intriguing candidate for further exploration into its biological activity and pharmacological properties. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this are likely to play an increasingly important role in the discovery and development of novel medicines.